molecular formula C7H8BrNO2 B8694243 N-(3-bromo-5-methoxy-phenyl)-N-hydroxylamine

N-(3-bromo-5-methoxy-phenyl)-N-hydroxylamine

Cat. No. B8694243
M. Wt: 218.05 g/mol
InChI Key: OGDAUZQVCBARBN-UHFFFAOYSA-N
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Description

N-(3-bromo-5-methoxy-phenyl)-N-hydroxylamine is a useful research compound. Its molecular formula is C7H8BrNO2 and its molecular weight is 218.05 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C7H8BrNO2

Molecular Weight

218.05 g/mol

IUPAC Name

N-(3-bromo-5-methoxyphenyl)hydroxylamine

InChI

InChI=1S/C7H8BrNO2/c1-11-7-3-5(8)2-6(4-7)9-10/h2-4,9-10H,1H3

InChI Key

OGDAUZQVCBARBN-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)NO)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Bromo-5-nitroanisole (1.5 g, 6.46 mmol) was dissolved in 20 mL of 1,2-dichloroethane and 20 mL of ethanol, and the mixture was cooled to 0° C. Raney-Ni (30 mg) and hydrazine hydrate (0.79 mL, 12.9 mmol) were added within 10 minutes, and the reaction was stirred for 4 hours at room temperature, when 50 mg of Raney-Ni were added. After stirring for 16 hours, another 50 mg of Raney-Ni were added, and after further stirring for 4 hours, another 50 mg of Raney-Ni were added. Stirring was continued for 4 hours at room temperature, when the starting material had completely disappeared. The reaction mixture was filtered through celite, and the solvent was removed under reduced pressure to provide N-(3-bromo-5-methoxy-phenyl)-N-hydroxylamine as a solid, which was dissolved in 80 ml of toluene. Sodium bicarbonate (597 mg, 7.11 mmol) was added, followed by acetyl chloride (0.51 mL, 7.11 mol). Stirring at room temperature was continued for 20 hours. The reaction mixture was then filtered and concentrated under reduced pressure. The residue was purified by column chromatography (40 g SiO2; EtOAc/heptane in a gradient from 5/95 to 1/3) to yield the title compound as a solid (360 mg, 21% over 2 steps). LC-MS at 254 nm; [M+H] 260.0/262.1; Rt 0.82 min; (LCMS method 1). 1H-NMR (600 MHz; DMSO-d6): 10.85 (brs, 1H), 7.50 (dd, 1H), 7.26 (dd, 1H), 6.94 (dd, 1H), 3.77 (s, 3H), 2.22 (s, 3H).
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